Cas no 21792-53-0 (1,3-Dithiane, 2-butyl-)

1,3-Dithiane, 2-butyl- structure
1,3-Dithiane, 2-butyl- structure
Product name:1,3-Dithiane, 2-butyl-
CAS No:21792-53-0
MF:C8H16S2
MW:176.34264
CID:1404081
PubChem ID:637975

1,3-Dithiane, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane, 2-butyl-
    • 2-butyl-[1,3]-dithiane
    • InChI=1/C8H16S2/c1-2-3-5-8-9-6-4-7-10-8/h8H,2-7H2,1H
    • 21792-53-0
    • DTXSID70348527
    • 2-n-Butyl-1,3-dithiane
    • SNFKIFRRRLEODN-UHFFFAOYSA-N
    • SCHEMBL9677995
    • 2-butyl-1,3-dithiane
    • 2-butyl-[1,3]dithiane
    • Inchi: InChI=1S/C8H16S2/c1-2-3-5-8-9-6-4-7-10-8/h8H,2-7H2,1H3
    • InChI Key: SNFKIFRRRLEODN-UHFFFAOYSA-N
    • SMILES: CCCCC1SCCCS1

Computed Properties

  • Exact Mass: 176.06948
  • Monoisotopic Mass: 176.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0

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